Cas no 1216963-45-9 (1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1216963-45-9
• MF: C₁₇H₂₇Cl₂N₃O
• MW: 360.32178235054
• CID: 5915669
• PubChem ID: 16805081
• Update Time: 2025-06-12

1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylindol-1-yl)-3-piperazin-1-ylpropan-2-ol:dihydrochloride
• 1216963-45-9
• AKOS026700418
• 1-(2,3-dimethylindol-1-yl)-3-piperazin-1-ylpropan-2-ol;dihydrochloride
• 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride
• F3255-0153

• Inchi： 1S/C17H25N3O.2ClH/c1-13-14(2)20(17-6-4-3-5-16(13)17)12-15(21)11-19-9-7-18-8-10-19;;/h3-6,15,18,21H,7-12H2,1-2H3;2*1H
• InChI Key： JOALNQGAWWRZTN-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=CC=C2)C(C)=C1C)C(O)CN1CCNCC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 359.1531179g/mol
• Monoisotopic Mass: 359.1531179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.4Ų

Additional information on 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride

Comprehensive Overview of 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1216963-45-9)

1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1216963-45-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining an indole moiety with a piperazine ring, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, including its interactions with neurotransmitter receptors and enzymes, which could pave the way for novel therapeutic agents.

The compound's CAS number 1216963-45-9 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial settings. Its systematic name, 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride, highlights its structural complexity, featuring a 2,3-dimethylindole group linked to a piperazine-containing side chain. This design is often associated with bioactive molecules, making it a subject of interest for studies targeting central nervous system (CNS) disorders and signal transduction pathways.

In recent years, the scientific community has shown growing interest in indole derivatives due to their diverse biological activities. The incorporation of a piperazine ring in this compound enhances its potential as a ligand for various receptors, including those involved in neurotransmission and cell signaling. Such properties align with current research trends focusing on precision medicine and targeted therapies, where compounds like 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride could play a pivotal role.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions to achieve optimal yields. Its dihydrochloride salt form improves solubility and stability, which are crucial for in vitro and in vivo studies. These characteristics make it a valuable candidate for high-throughput screening (HTS) and structure-activity relationship (SAR) analyses, which are essential for modern drug development pipelines.

The compound's relevance extends to computational chemistry and molecular modeling, where researchers leverage in silico tools to predict its binding affinities and interactions with biological targets. This approach aligns with the increasing demand for AI-driven drug discovery, a hot topic in both academic and industrial research. By integrating machine learning algorithms with experimental data, scientists can accelerate the identification of potential applications for 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride.

Another area of interest is the compound's potential role in neuropharmacology. Given the structural similarity to other indole-based therapeutics, it may exhibit modulatory effects on serotonin or dopamine receptors, which are implicated in mood regulation and cognitive function. This connection has sparked discussions about its possible utility in addressing neurological conditions, though further clinical validation is required.

In summary, 1-(2,3-dimethyl-1H-indol-1-yl)-3-(piperazin-1-yl)propan-2-ol dihydrochloride (CAS No. 1216963-45-9) represents a promising scaffold in medicinal chemistry. Its multifaceted applications, from drug discovery to neuropharmacology, underscore its importance in contemporary research. As the scientific community continues to explore its properties, this compound may contribute to breakthroughs in personalized medicine and therapeutic innovation.